Cas no 2138199-86-5 (1-({(benzyloxy)carbonylamino}methyl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 1-({(benzyloxy)carbonylamino}methyl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 2138199-86-5
• MF: C₁₉H₂₇NO₄
• MW: 333.421985864639
• CID: 6125122
• PubChem ID: 165478968
• Update Time: 2025-10-28

1-({(benzyloxy)carbonylamino}methyl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-({(benzyloxy)carbonylamino}methyl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid
• 1-({[(benzyloxy)carbonyl]amino}methyl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid
• 2138199-86-5
• EN300-1083659

• Inchi： 1S/C19H27NO4/c1-14(2)16-8-10-19(11-9-16,17(21)22)13-20-18(23)24-12-15-6-4-3-5-7-15/h3-7,14,16H,8-13H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key： YMUZLWMRQYHZMX-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(=O)OCC2C=CC=CC=2)CCC(C(C)C)CC1)=O

Computed Properties

• Exact Mass: 333.19400834g/mol
• Monoisotopic Mass: 333.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-({(benzyloxy)carbonylamino}methyl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid

Comprehensive Overview of 1-({(benzyloxy)carbonylamino}methyl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2138199-86-5)

The compound 1-({(benzyloxy)carbonylamino}methyl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2138199-86-5) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyclohexane core modified with a carboxylic acid and a benzyloxycarbonyl (Cbz) protected amine, makes it a valuable intermediate in drug discovery and peptide synthesis. Researchers are increasingly interested in this compound due to its role in developing novel therapeutics targeting inflammation, metabolic disorders, and neurodegenerative diseases.

In recent years, the demand for custom synthesis and high-purity intermediates like CAS 2138199-86-5 has surged, driven by advancements in precision medicine and bioconjugation techniques. The compound’s protecting group strategy (Cbz) is particularly noteworthy, as it aligns with trends in green chemistry and sustainable synthesis. Laboratories and pharmaceutical companies frequently search for reliable suppliers of this material, emphasizing the need for HPLC-grade purity and scalable production methods.

From a structural perspective, the cyclohexane backbone of 1-({(benzyloxy)carbonylamino}methyl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid offers conformational rigidity, which is critical for designing bioactive molecules with enhanced selectivity. The isopropyl substituent further modulates lipophilicity, a key parameter in drug-likeness predictions. These features have sparked discussions in computational chemistry forums, where scientists explore its QSAR (Quantitative Structure-Activity Relationship) potential.

Another hot topic linked to this compound is its application in peptide-based therapeutics. The Cbz group serves as a temporary protector for amines during solid-phase peptide synthesis (SPPS), a technique dominating modern biopharmaceutical development. With the rise of mRNA vaccines and targeted drug delivery systems, the relevance of such intermediates continues to grow. Searches for CAS 2138199-86-5 solubility and stability data reflect practical concerns in formulation science.

Quality control is another critical aspect. Analytical techniques like NMR spectroscopy, mass spectrometry, and chromatography are essential for verifying the identity of 1-({(benzyloxy)carbonylamino}methyl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid. Regulatory compliance, such as GMP standards, is frequently mentioned in procurement queries, highlighting the compound’s role in preclinical research and API (Active Pharmaceutical Ingredient) development.

In summary, CAS 2138199-86-5 represents a versatile building block at the intersection of medicinal chemistry and material science. Its applications span from small-molecule drugs to biodegradable polymers, aligning with global trends toward personalized healthcare and environmentally friendly synthesis. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs.